Cas no 1217031-87-2 (1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1217031-87-2
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD09028130
• CID: 2191652
• PubChem ID: 50944239
• Update Time: 2025-07-22

1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-(3-chlorophenyl)-, hydrochloride
• 1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride
• 1-(3-Chlorophenyl)cyclopropanamine hydrochloride
• 1-(3-chlorophenyl)cyclopropanamine. hcl
• AWQJBHOHCVILOR-UHFFFAOYSA-N
• NE19635
• A827239
• 1-(3-chlorophenyl)-1-cyclopropanamine hydrochloride
• Z1272949049
• 1-(3-Chlorophenyl)cyclopropanamine hydrochloride, AldrichCPR
• Cyclopropanamine, 1-(3-chlorophenyl)-, hydrochloride (1:1)
• 1-(3-Chlorophenyl)cyclopro
• MFCD09028130
• EN300-83151
• DB-126538
• SCHEMBL2338204
• 1-(3-chlorophenyl)cyclopropan-1-amine;hydrochloride
• 1217031-87-2
• 1-(3-Chlorophenyl)cyclopropanaminehydrochloride
• E10025
• 1-(3-Chlorophenyl)cyclopropan-1-amine--hydrogen chloride (1/1)
• SB78442
• AKOS015948223
• AS-46660
• DTXSID30679006

• MDL： MFCD09028130
• Inchi： 1S/C9H10ClN.ClH/c10-8-3-1-2-7(6-8)9(11)4-5-9;/h1-3,6H,4-5,11H2;1H
• InChI Key： AWQJBHOHCVILOR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CC1)N.Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 255.3±33.0 °C at 760 mmHg
• Flash Point: 108.2±25.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of 1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1217031-87-2): Properties, Applications, and Research Insights

1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1217031-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its cyclopropylamine backbone and 3-chlorophenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the hydrochloride salt form, enhance solubility and stability, making it a valuable candidate for drug discovery and development.

The growing interest in 1-(3-Chlorophenyl)cyclopropan-1-amine HCl is driven by its potential applications in central nervous system (CNS) therapeutics. Researchers are exploring its role as a precursor for neurotransmitter modulators, particularly in the development of compounds targeting serotonin and dopamine receptors. This aligns with current trends in mental health research, where novel amine derivatives are being investigated for their efficacy in treating conditions like depression and anxiety.

From a synthetic chemistry perspective, the cyclopropane ring in CAS 1217031-87-2 offers intriguing reactivity patterns. Its strained three-membered ring structure facilitates ring-opening reactions, enabling the creation of diverse molecular architectures. This property is particularly relevant in medicinal chemistry, where scaffold diversification is essential for optimizing drug candidates. Recent publications highlight its use in fragment-based drug design, a hot topic in AI-assisted molecular discovery.

Analytical characterization of 1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The chlorophenyl moiety generates distinct spectroscopic signatures, while the amine hydrochloride group influences its chromatographic behavior. These analytical profiles are crucial for quality control in pharmaceutical manufacturing, another area of high search volume among industry professionals.

Environmental and safety considerations for 1217031-87-2 follow standard laboratory protocols for amine hydrochlorides. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with increasing searches for green chemistry alternatives and sustainable synthetic methods in chemical research.

The commercial availability of 1-(3-Chlorophenyl)cyclopropan-1-amine HCl has expanded significantly, with suppliers offering various packaging scales from milligram to kilogram quantities. Pricing trends reflect its growing importance in high-throughput screening libraries, a key focus area for drug discovery platforms. Recent patent literature suggests expanding applications in agrochemical research, particularly in developing crop protection agents with novel modes of action.

Future research directions for CAS 1217031-87-2 may explore its potential in bioconjugation chemistry, given the reactive primary amine group. This could enable its use in proteomics and chemical biology applications, areas experiencing rapid growth. Additionally, computational studies predicting its ADMET properties could further illuminate its drug-likeness characteristics, a frequent search topic among computational chemists.

In conclusion, 1-(3-Chlorophenyl)cyclopropan-1-amine hydrochloride represents a versatile building block with expanding applications across multiple scientific disciplines. Its combination of structural novelty and synthetic accessibility positions it as an important compound in contemporary chemical research, particularly in sectors prioritizing molecular innovation and targeted therapeutic development.